Cas no 876-79-9 (8-fluoro-1h-cinnoline-4-thione)

• Product Name: 8-fluoro-1h-cinnoline-4-thione
• CAS No: 876-79-9
• MF: C₈H₅FN₂S
• MW: 180.202103376389
• CID: 1908914
• PubChem ID: 3003808
• Update Time: 2025-04-21

8-fluoro-1h-cinnoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-1h-cinnoline-4-thione
• AG-H-53950
• 8-Fluor-4-mercapto-cinnolin
• CTK5F8887
• NCIOpen2_000901
• AC1MHFMI
• 8-Fluoro-4-cinnolinethiol
• NSC77847
• 4-Cinnolinethiol, 8-fluoro-
• DTXCID40159001
• H7XV7M3KVR
• DS-006050
• NSC 77847
• 8-fluorocinnoline-4-thiol
• 876-79-9
• 8-Fluoro-4-cinnolinyl hydrosulfide
• DTXSID10236510
• NSC-77847

• Inchi： 1S/C8H5FN2S/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
• InChI Key： PSTBDCVCFOSTSQ-UHFFFAOYSA-N
• SMILES： S=C1C=NNC2C(=CC=CC=21)F

Computed Properties

• Exact Mass: 180.016
• Monoisotopic Mass: 180.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 295.6°C at 760 mmHg
• Flash Point: 132.6°C
• Refractive Index: 1.685
• PSA: 64.58000
• LogP: 2.05760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines